Cas no 21238-41-5 (5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester)

• Product Name: 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester
• CAS No: 21238-41-5
• CID: 4777774
• Update Time: 2025-05-25

5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester

Additional information on 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester

Comprehensive Overview of 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester (CAS No. 21238-41-5)

5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester (CAS No. 21238-41-5) is a chemically modified derivative of androsterone, a naturally occurring steroid hormone. This compound is widely studied in the fields of endocrinology, biochemistry, and pharmaceutical research due to its unique structural properties and potential applications. The glucuronide and triacetate modifications enhance its solubility and stability, making it a valuable intermediate in steroid metabolism studies and drug development.

The growing interest in steroid conjugates like 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester is driven by their role in understanding hormone regulation, detoxification pathways, and metabolic disorders. Researchers are particularly focused on its potential as a biomarker for endocrine-related conditions, aligning with current trends in personalized medicine and precision diagnostics. The compound's methyl ester group further improves its bioavailability, a critical factor in therapeutic applications.

In recent years, the demand for high-purity steroid derivatives has surged, fueled by advancements in analytical techniques such as LC-MS and NMR spectroscopy. CAS No. 21238-41-5 is frequently referenced in studies exploring steroid-glucuronide interactions, a hot topic in metabolomics and toxicology. Its relevance extends to sports medicine, where accurate detection of steroid metabolites is essential for anti-doping protocols.

From a synthetic chemistry perspective, the triacetate protection in 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester offers a strategic advantage for selective deprotection, enabling targeted modifications. This feature is highly valued in the design of prodrugs and controlled-release formulations, addressing modern pharmaceutical challenges like drug delivery optimization. The compound's structural complexity also makes it a benchmark for testing new synthetic methodologies.

Environmental and regulatory considerations have placed steroid glucuronides under scrutiny due to their persistence in wastewater and potential ecological impact. Research on CAS No. 21238-41-5 contributes to developing degradation strategies and safer alternatives, resonating with global sustainability goals. This dual focus on utility and environmental responsibility enhances its appeal to both academic and industrial stakeholders.

In summary, 5β-Androsterone β-D-Glucuronide Triacetate Methyl Ester (CAS No. 21238-41-5) represents a multifaceted tool for scientific inquiry, bridging gaps between fundamental research and applied solutions. Its continued study promises insights into steroid biology, therapeutic innovation, and environmental stewardship, making it a compound of enduring significance.